4-[5-(1,2-dithiolan-3-yl)pentanoyl]-7-phenyl-1lambda6,4-thiazepane-1,1-dione

• IUPAC Name: 1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-5-(dithiolan-3-yl)pentan-1-one
• InChI: InChI=1S/C19H27NO3S3/c21-19(9-5-4-8-17-11-14-24-25-17)20-12-10-18(26(22,23)15-13-20)16-6-2-1-3-7-16/h1-3,6-7,17-18H,4-5,8-15H2
• InChI Key: JGYMBMGGIKRYGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2)C(=O)CCCCC3CCSS3
• Molecular Formula: C19H27NO3S3
• Molecular Weight: 413.6 g/mol

Description

The compound “4-[5-(1,2-dithiolan-3-yl)pentanoyl]-7-phenyl-1lambda6,4-thiazepane-1,1-dione” is a complex organic molecule. The 5-(1,2-dithiolan-3-yl)pentanoic acid component of the molecule is a lipoic acid, a member of dithiolanes, a heterocyclic fatty acid, and a thia fatty acid. It is functionally related to an octanoic acid.

Synthesis Analysis

The synthesis of similar compounds involves the use of 5-(1,2-dithiolan-3-yl)pentanoic acid. For instance, a solution of N ′- (5- (1,2-dithiolan-3-yl)pentanoyloxy)-3,4-dimethoxy-benzimidamide in anhydrous THF was used in one synthesis.

Molecular Structure Analysis

The molecular structure of similar compounds like 5-(1,2-dithiolan-3-yl)pentanoic acid has been analyzed. The presence of the asymmetric carbon in lipoic acid is responsible for the existence of two possible optical isomers, i.e., R -LA and S -LA.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the thiols in lipoic acid can be oxidized (LA) or reduced [dihydrolipoic acid (DHLA)]. The strain in the oxidized dithiolane ring of LA facilitates reduction of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, 5-(1,2)Dithiolan-3-yl-pentanoic acid has a molecular weight of 206.33, a boiling point of 150°C/0.1hPa, and a melting point of 59-62°C.

Mechanism of Action

Lipoic acid (LA) [R-5-(1,2-dithiolan-3-yl)pentanoic acid] is a natural compound that enters the human body with food. LA is used to treat many diseases such as diabetes, multiple sclerosis, Alzheimer’s and Parkinson’s diseases, liver disease, obesity, and others. It is also used as an antidote for intoxication with heavy-metal and various toxins. LA causes phosphorylation of insulin receptors and modulates 5’-AMP-activated protein kinase (AMPK) levels in tissues. LA triggers expression of many proteins of the antioxidant response.

Safety and Hazards

The safety and hazards of similar compounds have been studied. For instance, 5-(1,2)Dithiolan-3-yl-pentanoic acid has been classified as Acute Tox. 4 Oral - Aquatic Chronic 2 - Eye Irrit. 2 - Skin Irrit. 2 - Skin Sens. 1.

Future Directions

The future directions for the research and application of similar compounds are being explored. For instance, lipoic acid (LA) [R-5-(1,2-dithiolan-3-yl)pentanoic acid] is being studied for its potential therapeutic use in various diseases, and the need for a more thorough approach to the composition of LA preparations and for the determination of LA concentrations and the duration of treatment are being accumulated.